N-(o-tolyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate

• IUPAC Name: N-(2-methylphenyl)-4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidine-1-carboxamide;oxalic acid
• InChI: InChI=1S/C22H23F3N4O.C2H2O4/c1-15-6-2-3-7-17(15)27-21(30)28-12-10-16(11-13-28)14-29-19-9-5-4-8-18(19)26-20(29)22(23,24)25;3-1(4)2(5)6/h2-9,16H,10-14H2,1H3,(H,27,30);(H,3,4)(H,5,6)
• InChI Key: VVQMPSVHFFOUPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)CN3C4=CC=CC=C4N=C3C(F)(F)F.C(=O)(C(=O)O)O
• Molecular Formula: C24H25F3N4O5
• Molecular Weight: 506.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(o-tolyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate involves complex chemical processes aimed at attaching various functional groups to achieve the desired molecular structure. For instance, compounds involving glycine transporter 1 (GlyT1) inhibition activity have been synthesized using multiparameter optimization strategies, highlighting the intricate design and optimization processes involved in the synthesis of such chemically complex molecules (Yamamoto et al., 2016).

Molecular Structure Analysis

The molecular structure of chemically related compounds has been determined through various analytical techniques, including crystallography and density functional theory (DFT) studies. These analyses provide insights into the molecular conformation, crystal packing, and the overall three-dimensional arrangement of atoms within the molecule, which are critical for understanding the compound's chemical behavior and interaction with biological targets (Qin et al., 2019).

Chemical Reactions and Properties

Compounds structurally related to this compound undergo various chemical reactions that modify their structure and functional groups. These reactions include ring closure reactions, Suzuki reactions, and hydrolysis, which are essential for the synthesis of the final compound and its derivatives. These processes illustrate the compound's reactive nature and its ability to form new chemical bonds under specific conditions (Vaid et al., 2013).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal form, are determined by their molecular structure and the distribution of functional groups. These properties are essential for predicting the compound's behavior in different environments, such as during the formulation of pharmaceuticals or in chemical reactions (Boddu et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are influenced by the compound's functional groups and molecular framework. Studies involving related compounds have explored their interaction with biological receptors, showcasing the importance of structural features in determining the compound's biological activity and chemical reactivity (Shim et al., 2002).

Mechanism of Action

Target of action

The trifluoromethyl group can enhance the lipophilicity and metabolic stability of a compound, potentially affecting its interaction with targets .

Mode of action

The mode of action would depend on the specific biological target. Benzimidazoles can act as inhibitors for certain enzymes, while the trifluoromethyl group can enhance binding affinity .

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Benzimidazoles are involved in a wide range of biological processes .

Pharmacokinetics

The ADME properties would depend on various factors including the compound’s chemical structure and the biological system in which it’s used. The trifluoromethyl group can enhance metabolic stability, potentially affecting the compound’s pharmacokinetic profile .

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. Material Safety Data Sheets (MSDS) should be consulted for specific compounds.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its properties for better activity or safety profile, or using it as a building block to synthesize other compounds.